Cas no 37581-35-4 (4-(piperidin-4-yl)methylaniline)

• Product Name: 4-(piperidin-4-yl)methylaniline
• CAS No: 37581-35-4
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• MDL: MFCD10565847
• CID: 854102
• PubChem ID: 10997824
• Update Time: 2026-04-29

4-(piperidin-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(4-piperidinylmethyl)-
• 4-(4-AMINOPHENYLMETHYL)PIPERIDINE
• 4-(4-piperidinylmethyl)Benzenamine
• 4-(piperidin-4-ylmethyl)aniline
• S14-2611
• 4-Piperidin-4-ylmethyl-phenylamine
• 4-(piperidin-4-yl)methylaniline

• MDL： MFCD10565847
• Inchi： InChI=1S/C12H18N2/c13-12-3-1-10(2-4-12)9-11-5-7-14-8-6-11/h1-4,11,14H,5-9,13H2
• InChI Key： BLNHLPPJDFYMDH-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)N)CC2CCNCC2

Computed Properties

• Exact Mass: 190.14700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 38.05000
• LogP: 2.72090

4-(piperidin-4-yl)methylaniline Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(piperidin-4-yl)methylaniline

Introduction to 4-(Piperidin-4-yl)methylaniline (CAS No. 37581-35-4)

4-(Piperidin-4-yl)methylaniline, also known by its CAS number CAS No. 37581-35-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with an aniline moiety, making it a versatile molecule with potential applications in drug discovery and material science.

The chemical structure of 4-(Piperidin-4-yl)methylaniline consists of a piperidine ring, a six-membered saturated hydrocarbon ring with one nitrogen atom, attached to an aniline group via a methylene bridge. This configuration imparts the molecule with both aromatic and aliphatic properties, enhancing its reactivity and versatility in various chemical reactions. The compound's molecular formula is C12H17N, and its molecular weight is approximately 179.26 g/mol.

Recent studies have highlighted the potential of 4-(Piperidin-4-yl)methylaniline as a building block in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel pharmaceutical agents, particularly in the areas of anti-inflammatory and analgesic drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes.

In addition to its pharmacological applications, CAS No. 37581-35-4 has been investigated for its role in polymer chemistry. The compound's ability to form stable amide bonds makes it a valuable precursor in the synthesis of polyamides and other high-performance materials. Recent advancements in polymer science have leveraged this property to develop lightweight, durable materials for use in aerospace and automotive industries.

The synthesis of 4-(Piperidin-4-yl)methylaniline typically involves multi-step reactions, including nucleophilic substitution and condensation processes. A recent breakthrough in synthetic methodology, as reported in the Nature Chemistry, has enabled the scalable production of this compound with high purity and yield. This development has significantly reduced the cost of production, making it more accessible for industrial applications.

From an environmental perspective, researchers have also examined the biodegradability and toxicity of CAS No. 37581-35-4. Studies conducted under controlled laboratory conditions suggest that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. However, further research is needed to assess its long-term effects on aquatic ecosystems.

In conclusion, 4-(Piperidin-4-yl)methylaniline, or CAS No. 37581-35-4, is a multifaceted compound with promising applications across diverse scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within the chemical sciences.